Cas no 1351413-50-7 ((1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)boronic acid)

• Product Name: (1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)boronic acid
• CAS No: 1351413-50-7
• MF: C₆H₈BNO₃
• MW: 152.943621635437
• MDL: MFCD22418629
• CID: 1066502
• Update Time: 2025-11-01

(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)boronic acid
• 1-methyl-2-oxo-1,2-dihydropyridin-4-ylboronic acid
• (1-methyl-2-oxopyridin-4-yl)boronic acid
• 1-Methyl-2-oxo-1,2-dihydro-4-pyridinylboronic Acid
• B-(1,2-dihydro-1-methyl-2-oxo-4-pyridinyl)Boronic acid
• 1-methyl-2-oxo-1,2-dihydro-pyridine-4-boronic acid
• QC-6832

• MDL： MFCD22418629
• Inchi： 1S/C6H8BNO3/c1-8-3-2-5(7(10)11)4-6(8)9/h2-4,10-11H,1H3
• InChI Key： QIFVXSLMFCRLCB-UHFFFAOYSA-N
• SMILES： O=C1C=C(B(O)O)C=CN1C

Computed Properties

• Exact Mass: 153.06000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (95 g/l) (25 º C),
• PSA: 62.46000
• LogP: -1.93490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on (1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)boronic acid

Recent Advances in the Application of (1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)boronic acid (CAS: 1351413-50-7) in Chemical Biology and Drug Discovery

The compound (1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)boronic acid (CAS: 1351413-50-7) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic acid derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of kinase inhibitors and proteasome-targeting agents. Recent studies have highlighted its role in facilitating Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern pharmaceutical synthesis.

Structural analysis reveals that the presence of both the boronic acid moiety and the pyridone ring in this compound provides unique electronic properties that enhance its reactivity in palladium-catalyzed reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in generating novel Bruton's tyrosine kinase (BTK) inhibitors with improved pharmacokinetic profiles. The researchers utilized this boronic acid derivative to create a series of compounds showing nanomolar potency against BTK while maintaining excellent selectivity over other kinases.

In the realm of cancer therapeutics, (1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)boronic acid has shown particular promise as a building block for proteasome inhibitors. A recent Nature Communications paper (2024) described its incorporation into next-generation bortezomib analogs that overcome resistance mechanisms observed in multiple myeloma patients. The modified compounds exhibited enhanced binding affinity to the β5 subunit of the 20S proteasome while reducing off-target effects.

Beyond oncology applications, this compound has found utility in antimicrobial drug development. Research published in ACS Infectious Diseases (2023) reported its use in creating novel β-lactamase inhibitors that effectively combat carbapenem-resistant Enterobacteriaceae. The boronic acid moiety mimics the transition state of β-lactam hydrolysis, while the pyridone ring contributes to improved membrane permeability.

Recent synthetic methodology developments have also expanded the utility of 1351413-50-7. A breakthrough in continuous flow chemistry (published in Organic Process Research & Development, 2024) demonstrated its efficient large-scale production with >95% yield and excellent purity, addressing previous challenges in manufacturing consistency. This advancement is particularly significant given the growing demand for this intermediate in pharmaceutical R&D pipelines.

From a safety and toxicology perspective, comprehensive studies have shown that (1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)boronic acid exhibits favorable in vitro and in vivo profiles. The compound demonstrates good stability in physiological conditions and acceptable cytotoxicity profiles in human hepatocyte assays, as reported in a 2023 Toxicology and Applied Pharmacology study. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.

Looking forward, the unique properties of this boronic acid derivative position it as a valuable tool in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest its potential in PROTAC (proteolysis targeting chimera) design, where it may serve as both a warhead and linker component. This dual functionality could streamline the development of next-generation protein degraders with enhanced specificity and potency.